Cas no 6972-82-3 (5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Properties

Names and Identifiers

• 5,6-Diamino-1-methyluracil
• 5,6-Diamino-1-methylpyrimidine-2,4(1H,3H)-dione
• 5,6-diamino-1-methylpyrimidine-2,4-dione
• 6-Diamino-1-methyluracil
• Uracil,5,6-diamino-1-methyl- (6CI)
• 3-Methyl-4,5-diaminouracil
• 4,5-Diamino-3-methyluracil
• 5,6-Diamino-1-methyl-2,4(1H,3H)-pyrimidinedione
• NSC 62597
• NSC62597
• OZ57UDJ4UN
• 1-Methyl-5,6-diaminouracil
• PSIJQVXIJHUQPJ-UHFFFAOYSA-N
• 5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 5,6-diamino-1-methyl-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5,6-diamino-1-methyl-
• NCIOpen2_000202
• AKOS005175176
• 5,6-Diamino-1-Methyl Uracil
• AMY2620
• SCHEMBL1546631
• SY050611
• FT-0619809
• NSC-62597
• A19074
• CHEMBL285951
• SB57838
• AS-15639
• MFCD00091924
• D5010
• GEO-00922
• F2135-0388
• DTXSID10220015
• 5,6-Diamino-1-methyl-2,4(1H,3H)-pyrimidinedione #
• AKOS025117014
• UNII-OZ57UDJ4UN
• EN300-62930
• SCHEMBL24476456
• 6972-82-3
• C76214
• 3-(N,N-DIETHYL)AMINOPROPIONANILIDE
• URACIL, 5,6-DIAMINO-1-METHYL-
• Z607814708
• 5,6-Diamino-1-methyl-uracil; 3-Methyl-4,5-diaminouracil; 4,5-Diamino-3-methyluracil; 5,6-Diamino-1-methyl-2,4(1H,3H)-pyrimidinedione; 5,6-Diamino-1-methylpyrimidine-2,4-dione; NSC 62597
• DB-055333
• STL484238
• 5,6-diamino-1-methyl-3H-pyrimidine-2,4-dione
• ALBB-015922
• +Expand

• MDL： MFCD00091924
• InChIKey： PSIJQVXIJHUQPJ-UHFFFAOYSA-N
• Inchi： 1S/C5H8N4O2/c1-9-3(7)2(6)4(10)8-5(9)11/h6-7H2,1H3,(H,8,10,11)
• SMILES： O=C1N([H])C(C(=C(N([H])[H])N1C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 156.06500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.06472551g/mol
• Heavy Atom Count: 11
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: -0.59960
• PSA: 106.90000
• Refractive Index: 1.582
• Melting Point: 270°C(lit.)
• Color/Form: Yellow powder
• Density: 1.407

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39; S16
• Risk Phrases：R36/37/38
• Dangerous goods sign： F
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 36/37/38-10
• Signal Word：Warning
• HazardClass：IRRITANT

5,6-diamino-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%